Cas no 1001757-55-6 (4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine)

4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine structure
1001757-55-6 structure
Product Name:4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine
CAS No:1001757-55-6
MF:C10H9ClFN3
MW:225.649964094162
MDL:MFCD02254024
CID:3057785
PubChem ID:7022266
Update Time:2025-04-21

4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(3-fluoro-benzyl)-1 H -pyrazol-3-ylamine
    • AKOS B001325
    • ART-CHEM-BB B001325
    • 4-CHLORO-1-(3-FLUOROBENZYL)-1H-PYRAZOL-3-AMINE
    • 4-CHLORO-1-(3-FLUORO-BENZYL)-1H-PYRAZOL-3-YLAMINE
    • 4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine
    • DTXSID001208580
    • STK312221
    • EN300-227892
    • 4-chloro-1-[(3-fluorophenyl)methyl]pyrazol-3-amine
    • BQB75755
    • AKOS000304463
    • CS-0439641
    • 1001757-55-6
    • BBL038543
    • 4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine
    • MDL： MFCD02254024
    • Inchi： 1S/C10H9ClFN3/c11-9-6-15(14-10(9)13)5-7-2-1-3-8(12)4-7/h1-4,6H,5H2,(H2,13,14)
    • InChI Key： CSSAALCFGVTUBI-UHFFFAOYSA-N
    • SMILES： ClC1C(N)=NN(C=1)CC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 225.0469032Da
  • Monoisotopic Mass: 225.0469032Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 378.6±37.0 °C at 760 mmHg
  • Flash Point: 182.8±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-chloro-1-(3-fluorophenyl)methyl-1H-pyrazol-3-amine Security Information

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